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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
strontium bromide hexahydrate (SrBrz-6H20). The information is compiled for professionals in
research and development who require precise data on this compound for applications ranging
from chemical synthesis to its significant use in thermochemical energy storage.

Core Thermodynamic Properties

Strontium bromide hexahydrate is a crystalline solid that is notable for its reversible hydration
and dehydration processes. These transitions are central to its thermodynamic profile and are
of significant interest for thermal energy storage applications. The fundamental thermodynamic
values for the solid-state compound at standard conditions (298.15 K and 1 bar) are detailed

below.

Table 1: Standard Thermodynamic Properties of Strontium Bromide Hexahydrate (SrBrz-6H20)
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Property Symbol Value Units
Standard Enthalpy
. AHf° -2531.32[1] kJ/mol
of Formation
Standard Molar
S° 405.848][1] J/(mol-K)

Entropy

| Standard Gibbs Free Energy of Formation | AGf® | -2174.4248[1] | kd/mol |

Physicochemical Properties

The physical characteristics of strontium bromide and its hexahydrate form are essential for
handling and for the design of experimental systems.

Table 2: Physicochemical Properties of Strontium Bromide and its Hexahydrate

Property Anhydrous (SrBr2) Hexahydrate (SrBrz-6H20)
Molar Mass 247.43 g/mol [2] 355.53 g/mol [2]

) ) Colorless hygroscopic
Appearance White crystalline powder|[2]

crystals[1]

Density 4.216 g/cm?3[2] 2.386 g/cm3[2]
Melting Point 643 °C[2] 89 °C (with decomposition)[3]
Solubility in Water 107 g/100 mL[2] Highly soluble

| Solubility in Other Solvents | Soluble in ethanol, insoluble in diethyl ether[2] | Soluble in

ethanol |

Dehydration and Hydration Thermodynamics

The most extensively studied thermodynamic aspect of strontium bromide hexahydrate is its
dehydration to lower hydrates and the anhydrous form. The primary transition of interest is the
reversible reaction between the hexahydrate and the monohydrate, which is central to its use in

thermochemical heat storage.
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SrBr2:6H20(s) = SrBr2-H20(s) + 5H20(Q)

This reaction involves the absorption of heat during dehydration (charging) and the release of
heat during hydration (discharging). The transition from the hexahydrate to the dihydrate begins
at approximately 89 °C, with the anhydrous form being obtained at 180 °C.[2]

Table 3: Thermodynamic Data for the Dehydration/Hydration Reaction of Strontium Bromide
Hydrates

Parameter Value Conditions/Notes

For the reaction SrBr2-H20
Reaction Enthalpy (AHR®) 71.98 kJd/mol[3] + 5H20 = SrBr2:6H20.
Based on NBS Tables.[3]

0

For the reaction SrBr2-H20 +
Reaction Entropy (ASR°) 143.93 J/(mol-K)[3] 5H20 = SrBr2:6H20. Based on
NBS Tables.[3]

| Energy Storage Density | ~798 kJ/kg[5] | Effective energy density for the hexahydrate-
monohydrate transition.[5] |

Experimental Protocols

The characterization of the thermodynamic properties of strontium bromide hexahydrate
primarily relies on thermal analysis techniques.

A. Thermogravimetric Analysis (TGA)
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Thermogravimetric analysis is employed to study the dehydration and hydration processes by
monitoring the mass change of a sample as a function of temperature and atmosphere.

o Sample Preparation: Strontium bromide hexahydrate crystals are sometimes dried to the
monohydrate form before analysis. This is achieved by heating the hexahydrate in a
circulating air oven at 70 °C for several hours until the mass loss corresponds to the removal
of five water molecules.[3]

o Methodology:
o A small sample (typically around 15 mg) is placed in the TGA instrument.[3]

o The sample is subjected to a controlled temperature program, for instance, a linear
heating and cooling rate of 0.5 K/min.[3]

o A controlled atmosphere is maintained, which can be a dry inert gas (e.g., nitrogen) or a
gas with a specific water vapor partial pressure to study the hydration/dehydration
equilibrium.[3][4]

o The mass of the sample is continuously recorded. The resulting data reveals the
temperatures at which dehydration and hydration occur, the stoichiometry of the hydrates,
and the kinetics of the reactions.[3]

B. Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with the phase transitions and chemical
reactions, such as the enthalpy of dehydration.

o Sample Preparation: Samples are ground and sieved to obtain a uniform particle size
fraction (e.g., 50-164 pm). The powder is then fully hydrated in a desiccator.[5]

o Methodology:
o A small mass of the hydrated sample (e.g., ~6 mg) is loaded into an aluminum pan.[5]

o The sample is placed in the DSC cell alongside an empty reference pan.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://research.tue.nl/files/197580434/1_s2.0_S0927024822000691_main.pdf
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://research.tue.nl/files/319712607/1-s2.0-S0927024824000606-main.pdf
https://research.tue.nl/files/319712607/1-s2.0-S0927024824000606-main.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The instrument is purged with a dry nitrogen atmosphere at a constant flow rate (e.g., 1.4
L/h).[5]

o Atemperature program is executed, for example, cooling to -15 °C for equilibration,
followed by a controlled heating step (e.g., 1 K/min) up to a temperature sufficient to
induce dehydration (e.g., 80 °C).[5]

o The differential heat flow between the sample and the reference is measured, allowing for
the determination of transition temperatures and reaction enthalpies.

Visualizations
Experimental Workflow for Thermogravimetric Analysis (TGA)

The following diagram illustrates the typical workflow for analyzing the dehydration and
hydration of strontium bromide hexahydrate using TGA.
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Caption: Workflow for TGA of Strontium Bromide Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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